[(2,4-Dimethylphenyl)carbamoyl]methyl 2-phenylbutanoate

• IUPAC Name: [2-(2,4-dimethylanilino)-2-oxoethyl] 2-phenylbutanoate
• InChI: InChI=1S/C20H23NO3/c1-4-17(16-8-6-5-7-9-16)20(23)24-13-19(22)21-18-11-10-14(2)12-15(18)3/h5-12,17H,4,13H2,1-3H3,(H,21,22)
• InChI Key: WTIYXUHAGOIDOJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)OCC(=O)NC2=C(C=C(C=C2)C)C
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol

Description

[(2,4-Dimethylphenyl)carbamoyl]methyl 2-phenylbutanoate is an organic compound. It is related to other compounds such as ethyl 2-(3-{[(2,4-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate and ethyl {(2,4-dimethylphenyl)methylcarbamoyl}formate.

Synthesis Analysis

The synthesis of similar compounds often involves carbamoylation. Carbamates can be synthesized by the reaction of alcohols with phenyl carbamate. The reaction proceeds smoothly in toluene at 90˚C to generate the corresponding carbamates in good yields. This method exhibits a broad functional-group tolerance.

Molecular Structure Analysis

The molecular structure of similar compounds like ethyl {(2,4-dimethylphenyl)methylcarbamoyl}formate contains total 37 bond(s); 18 non-H bond(s), 8 multiple bond(s), 5 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 1 ester(s) (aliphatic), and 1 tertiary amide(s) (aliphatic).

Chemical Reactions Analysis

Reactions at the benzylic position are very important for synthesis problems. Free radical bromination, nucleophilic substitution, oxidation are some of the reactions that can occur at the benzylic position.